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Cat. No.: B019236 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of Fmoc-Gly-Cl for

Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is my experience that the successful and safe

implementation of synthetic chemistry protocols hinges on a deep understanding of the

reagents involved. This guide provides a comprehensive overview of the safety and handling

precautions for Nα-(9-Fluorenylmethoxycarbonyl)glycyl chloride (Fmoc-Gly-Cl), a key building

block in peptide synthesis. This document is structured to provide not just procedural steps, but

the scientific rationale behind them, ensuring a self-validating system of laboratory safety and

experimental integrity.

Understanding Fmoc-Gly-Cl: A Profile
Fmoc-Gly-Cl, with the CAS number 103321-49-9, is an N-protected amino acid chloride.[1][2]

The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the

amino function, which is stable under acidic conditions but readily cleaved by a mild base, such

as piperidine.[3][4] This characteristic is fundamental to its widespread use in solid-phase

peptide synthesis (SPPS).[3] The acyl chloride moiety makes it a highly reactive derivative of

glycine, enabling efficient coupling to free amino groups in a growing peptide chain.[5][6]
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Property Value Source

CAS Number 103321-49-9 [1][2]

Molecular Formula C17H14ClNO3 [2][7]

Molecular Weight 315.75 g/mol [2][7]

Appearance White to off-white solid/powder [6]

Storage Temperature
2-8°C, sealed in a dry, dark

place
[8]

Hazard Identification and Risk Assessment
The primary hazards associated with Fmoc-Gly-Cl stem from its high reactivity as an acyl

chloride.[5][9] Acyl chlorides are known to be corrosive, toxic, and lachrymatory (tear-inducing).

[9][10][11]

Key Hazards:

Corrosivity: Fmoc-Gly-Cl is classified as a substance that causes severe skin burns and eye

damage.[7][11]

Reactivity with Water: Like other acyl chlorides, it reacts with water, including moisture in the

air, to produce hydrochloric acid (HCl) and Fmoc-glycine.[5][9][10] This reaction is

exothermic and the HCl gas produced is corrosive and an irritant to the respiratory system.

[5]

Inhalation Toxicity: Inhalation of Fmoc-Gly-Cl dust or its decomposition products (HCl gas)

can cause respiratory irritation.

Moisture Sensitivity: The compound is sensitive to moisture and must be handled under

anhydrous conditions to maintain its chemical integrity and prevent the release of HCl gas.[9]

A thorough risk assessment should be conducted before any procedure involving Fmoc-Gly-
Cl. This involves identifying potential exposure scenarios and implementing appropriate control

measures.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Risk Assessment

Control Measures

Emergency Preparedness

Fmoc-Gly-Cl
(Acyl Chloride)

Corrosive Reacts with Water Inhalation Hazard Evaluate Exposure Potential
(Quantity, Duration, Procedure)

Assess Severity of Harm
(Skin/Eye Burns, Respiratory Damage)

Engineering Controls
(Fume Hood)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Administrative Controls
(SOPs, Training)

Spill Response Kit

Eyewash & Safety Shower

First Aid Procedures
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Resin with N-terminal Amine

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Wash Resin
(DMF)

Coupling Reaction
(Add Fmoc-Gly-Cl solution to resin)

Prepare Fmoc-Gly-Cl Solution
(Dissolve in anhydrous DMF/DCM)

Wash Resin
(DMF, DCM, IPA)

Monitor Coupling Completion
(e.g., Kaiser Test)

Resin with Elongated Peptide Chain

Repeat if necessary

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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